Cas no 138628-46-3 (2,5,7-trimethyl-3-phenylpyrazolo[1,5-a]pyrimidine)

• Product Name: 2,5,7-trimethyl-3-phenylpyrazolo[1,5-a]pyrimidine
• CAS No: 138628-46-3
• MF: C₁₅H₁₅N₃
• MW: 237.299702882767
• CID: 3066526
• PubChem ID: 617052
• Update Time: 2025-04-21

2,5,7-trimethyl-3-phenylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,5,7-trimethyl-3-phenylpyrazolo[1,5-a]pyrimidine
• CCG-17044
• SCHEMBL15613276
• MLS001077184
• STK184943
• 138628-46-3
• CHEMBL1871656
• 3-Phenyl-2,5,7-trimethyl-pyrazolo[1,5-a]pyrimidine, AldrichCPR
• AF-665/30621062
• 3-Phenyl-2,5,7-trimethyl-pyrazolo[1,5-a]pyrimidine
• AE-641/00597001
• F3348-0856
• SR-01000440226-1
• HMS2789N11
• 2,5,7-Trimethyl-3-phenylpyrazolo[1,5-a]pyrimidine #
• SR-01000440226
• Pyrazolo[1,5-a]pyrimidine, 2,5,7-trimethyl-3-phenyl-
• KOCNNZCICBXQFP-UHFFFAOYSA-N
• 3-Phenyl-2,5,7-trimethylpyrazolo[1,5-a]pyrimidine
• DTXSID001321697
• SMR000472967
• AKOS001622415
• Z57234063
• VU0412736-2

• MDL： MFCD00750794
• Inchi： 1S/C15H15N3/c1-10-9-11(2)18-15(16-10)14(12(3)17-18)13-7-5-4-6-8-13/h4-9H,1-3H3
• InChI Key： KOCNNZCICBXQFP-UHFFFAOYSA-N
• SMILES： N12C(C)=CC(C)=NC1=C(C1C=CC=CC=1)C(C)=N2

Computed Properties

• Exact Mass: 237.126597491Da
• Monoisotopic Mass: 237.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.2Ų